1-(3-Aminophenyl)ethane-1,2-diol
Overview
Description
“1-(3-Aminophenyl)ethane-1,2-diol” is an organic compound with the molecular formula C8H11NO2 and a molecular weight of 153.18 . It is also known by its CAS number 112534-31-3 .
Molecular Structure Analysis
The molecule contains a total of 22 bonds. There are 11 non-H bonds, 6 multiple bonds, 2 rotatable bonds, 6 aromatic bonds, 1 six-membered ring, 1 primary amine (aromatic), 2 hydroxyl groups, 1 primary alcohol, and 1 secondary alcohol .Physical and Chemical Properties Analysis
This compound appears as an oil . It has a molecular weight of 153.18 . .Scientific Research Applications
Chelation and Coordination Chemistry
1-(3-Aminophenyl)ethane-1,2-diol, as a substituted diol, plays a crucial role in chelation and coordination chemistry. Baruah, Das, and Chakravorty (2003) explored its application in the formation of vanadate chelate esters, emphasizing its binding capability in forming hydrogen-bonded associations in crystalline states and its participation in spontaneous catecholase reactions with oxygen in solution (Baruah et al., 2003).
Catalysis in Organic Reactions
In the field of organic synthesis, this compound derivatives have been utilized as catalysts. Unni et al. (2005) reported that axially chiral biaryl diols, which are structurally related, are highly effective catalysts for enantioselective hetero-Diels-Alder reactions, demonstrating their role in facilitating bond formation between various reactants (Unni et al., 2005).
Synthesis of Chiral Compounds
The compound is also significant in the synthesis of novel chiral substances. Koparir et al. (2012) synthesized and characterized novel chiral compounds using (1R,2R)-1,2-bis[5-(arylideneamino)-1,3,4-thiadiazol-2-yl]ethane-1,2-diol, highlighting the compound's utility in generating structurally unique and optically active molecules (Koparir et al., 2012).
Biomedical Applications
In the biomedical field, derivatives of this compound are used for enhancing properties of biodegradable polymers. Abdelwahab et al. (2019) discussed the chemical modification of poly(3-hydroxybutyrate) using amino compounds derived from this diol, exploring its potential in developing materials with antibacterial and anticancer properties (Abdelwahab et al., 2019).
Safety and Hazards
Properties
IUPAC Name |
1-(3-aminophenyl)ethane-1,2-diol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO2/c9-7-3-1-2-6(4-7)8(11)5-10/h1-4,8,10-11H,5,9H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLEZORZJBMDTIJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)N)C(CO)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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